![molecular formula C22H17ClO4 B3608824 4-chlorophenyl 4-{[(phenylacetyl)oxy]methyl}benzoate](/img/structure/B3608824.png)
4-chlorophenyl 4-{[(phenylacetyl)oxy]methyl}benzoate
Overview
Description
4-chlorophenyl 4-{[(phenylacetyl)oxy]methyl}benzoate, also known as CPAB, is a chemical compound that belongs to the class of benzoyl derivatives. It is widely used in scientific research for its unique properties and potential applications in various fields.
Mechanism of Action
The exact mechanism of action of 4-chlorophenyl 4-{[(phenylacetyl)oxy]methyl}benzoate is not fully understood, but it is believed to involve the inhibition of the cyclooxygenase (COX) enzyme, which is responsible for the production of prostaglandins, a group of lipid compounds that play a crucial role in the inflammatory response. By inhibiting COX, this compound reduces the production of prostaglandins, thereby reducing inflammation and pain.
Biochemical and Physiological Effects
This compound has been shown to exhibit potent anti-inflammatory and analgesic effects in various animal models. It has also been found to possess antioxidant properties, which may contribute to its therapeutic potential. Additionally, this compound has been shown to be relatively safe and well-tolerated in animal studies, with no significant adverse effects reported.
Advantages and Limitations for Lab Experiments
One of the main advantages of 4-chlorophenyl 4-{[(phenylacetyl)oxy]methyl}benzoate is its potent anti-inflammatory and analgesic activities, which make it a promising candidate for the development of new drugs for the treatment of pain and inflammation-related disorders. However, its complex synthesis method and relatively high cost may limit its use in some laboratory settings.
Future Directions
There are several potential future directions for the use of 4-chlorophenyl 4-{[(phenylacetyl)oxy]methyl}benzoate in scientific research. One possible direction is the development of new drugs based on the structure of this compound, with improved pharmacological properties and reduced side effects. Another possible direction is the investigation of the potential use of this compound as a tool for the study of inflammatory pathways and the development of new therapeutic strategies for the treatment of inflammatory disorders. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential applications in various fields.
Scientific Research Applications
4-chlorophenyl 4-{[(phenylacetyl)oxy]methyl}benzoate has been extensively used in scientific research for its potential applications in various fields, including medicinal chemistry, pharmacology, and organic synthesis. It has been found to exhibit potent anti-inflammatory and analgesic activities, making it a promising candidate for the development of new drugs for the treatment of pain and inflammation-related disorders.
properties
IUPAC Name |
(4-chlorophenyl) 4-[(2-phenylacetyl)oxymethyl]benzoate | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H17ClO4/c23-19-10-12-20(13-11-19)27-22(25)18-8-6-17(7-9-18)15-26-21(24)14-16-4-2-1-3-5-16/h1-13H,14-15H2 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
TYGKIUOCXNBHCU-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)CC(=O)OCC2=CC=C(C=C2)C(=O)OC3=CC=C(C=C3)Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H17ClO4 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
380.8 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.